Cas no 1501823-68-2 (2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-one)

2-Chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-one is a chlorinated aromatic ketone with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring both chloro and methoxy substituents, enhances reactivity in nucleophilic substitution and condensation reactions. The compound serves as a versatile building block for synthesizing heterocyclic compounds and fine chemicals. Its high purity and stability under standard conditions make it suitable for controlled reactions in research and industrial processes. The presence of electron-withdrawing and donating groups allows for selective functionalization, facilitating the development of complex molecular architectures. Proper handling and storage are recommended due to its potential reactivity.
2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-one structure
1501823-68-2 structure
Product Name:2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-one
CAS No:1501823-68-2
MF:C9H8Cl2O2
MW:219.06462097168
CID:6075226
PubChem ID:80146947
Update Time:2025-10-06

2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 4'-Chloro-2'-methoxyphenacyl chloride
    • Ethanone, 2-chloro-1-(4-chloro-2-methoxyphenyl)-
    • 2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-one
    • Z1269126133
    • Ethanone,2-chloro-1-(5-chloro-2-methoxyphenyl)-(9ci)
    • 2-chloro-1-(5-chloro-2-methoxyphenyl)ethan-1-one
    • AKOS002392827
    • 46173-06-2
    • 1501823-68-2
    • CS-0302312
    • 2-chloro-1-(5-chloro-2-methoxyphenyl)ethanone
    • DTXSID10285068
    • EN300-1964178
    • Inchi: 1S/C9H8Cl2O2/c1-13-9-4-6(11)2-3-7(9)8(12)5-10/h2-4H,5H2,1H3
    • InChI Key: BRUWCVFBGGNSID-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC=C(Cl)C=C1OC)CCl

Computed Properties

  • Exact Mass: 217.9901349g/mol
  • Monoisotopic Mass: 217.9901349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.301±0.06 g/cm3(Predicted)
  • Boiling Point: 324.1±27.0 °C(Predicted)

2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1981615-1g
2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-one
1501823-68-2
1g
$557.0 2023-09-16
Enamine
EN300-1981615-5g
2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-one
1501823-68-2
5g
$1614.0 2023-09-16
Enamine
EN300-1981615-10g
2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-one
1501823-68-2
10g
$2393.0 2023-09-16
Enamine
EN300-1981615-0.05g
2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-one
1501823-68-2
0.05g
$468.0 2023-09-16
Enamine
EN300-1981615-0.1g
2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-one
1501823-68-2
0.1g
$490.0 2023-09-16
Enamine
EN300-1981615-0.25g
2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-one
1501823-68-2
0.25g
$513.0 2023-09-16
Enamine
EN300-1981615-0.5g
2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-one
1501823-68-2
0.5g
$535.0 2023-09-16
Enamine
EN300-1981615-1.0g
2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-one
1501823-68-2
1g
$1172.0 2023-06-04
Enamine
EN300-1981615-2.5g
2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-one
1501823-68-2
2.5g
$1089.0 2023-09-16
Enamine
EN300-1981615-5.0g
2-chloro-1-(4-chloro-2-methoxyphenyl)ethan-1-one
1501823-68-2
5g
$3396.0 2023-06-04
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